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molecular formula C17H14O B8793137 2-Methoxy-6-phenylnaphthalene CAS No. 59115-43-4

2-Methoxy-6-phenylnaphthalene

Cat. No. B8793137
CAS RN: 59115-43-4
M. Wt: 234.29 g/mol
InChI Key: CNRLBMUETFJRMO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Procedure details

Name
substrate
Quantity
0.25 mmol
Type
reactant
Reaction Step One
[Compound]
Name
PCy3
Quantity
0.05 mmol
Type
reagent
Reaction Step Two
Name
effective_coupling_partner
Quantity
0 mmol
Type
reactant
Reaction Step Three
Name
COc3ccc2cc(c1ccccc1)ccc2c3
Yield
67

Identifiers

NAME
361

Inputs

Step One
Name
substrate
Quantity
0.25 mmol
Type
reactant
Smiles
CC(=O)Oc2ccc1cc(OC)ccc1c2
Step Two
[Compound]
Name
PCy3
Quantity
0.05 mmol
Type
reagent
Smiles
Step Three
Name
effective_coupling_partner
Quantity
0 mmol
Type
reactant
Smiles
c4ccc(B3OB(c1ccccc1)OB(c2ccccc2)O3)cc4

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
110 °C
Other

Outcomes

Product
Details
Reaction Time
 12 h
Name
COc3ccc2cc(c1ccccc1)ccc2c3
Type
product
Smiles
COc3ccc2cc(c1ccccc1)ccc2c3
Measurements
Type Value Analysis
YIELD 67
Analyses
CUSTOM
Type
CUSTOM
Details
isolated yield

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.